
In-Depth Technical Guide: 1-Methyl-1-
propylhydrazine (CAS: 4986-49-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methyl-1-propylhydrazine

Cat. No.: B15359852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1-propylhydrazine, a

chemical compound with potential applications in organic synthesis and medicinal chemistry.

This document consolidates available data on its chemical properties, synthesis, and analytical

characterization, and explores its potential biological relevance.

Chemical and Physical Properties
1-Methyl-1-propylhydrazine is a short-chain asymmetrical dialkylhydrazine. Its fundamental

properties are summarized in the table below.
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Property Value Source

CAS Number 4986-49-6

Molecular Formula C4H12N2 [1]

Molecular Weight 88.15 g/mol [1]

Boiling Point 103.2-103.7 °C (at 753 Torr)

Density 0.7986 g/cm³

InChI
InChI=1S/C4H12N2/c1-3-4-

6(2)5/h3-5H2,1-2H3
[1]

InChIKey
JOFQXPUKJJQCPW-

UHFFFAOYSA-N
[1]

SMILES CCCN(C)N [1]

Synthesis of 1-Methyl-1-propylhydrazine
While a specific, detailed experimental protocol for the synthesis of 1-Methyl-1-
propylhydrazine is not readily available in the reviewed literature, general methods for the

synthesis of 1,1-dialkylhydrazines can be adapted. Two common approaches are the reduction

of N-nitrosamines and the alkylation of hydrazines.

Experimental Protocol: Reduction of N-Nitroso-N-
methylpropylamine
This procedure is a generalized method based on the reduction of N-nitrosamines, a common

route to 1,1-dialkylhydrazines.

Materials:

N-Nitroso-N-methylpropylamine

Lithium aluminum hydride (LiAlH₄)[2][3]

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Dry ice/acetone bath

Sodium sulfate (anhydrous)

Standard glassware for inert atmosphere reactions (three-neck flask, dropping funnel,

condenser)

Magnetic stirrer

Procedure:

A three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a

reflux condenser with a nitrogen inlet is charged with a suspension of lithium aluminum

hydride (1.1 equivalents) in anhydrous diethyl ether under a nitrogen atmosphere.

The suspension is cooled to 0 °C using an ice bath.

A solution of N-Nitroso-N-methylpropylamine (1 equivalent) in anhydrous diethyl ether is

added dropwise to the stirred suspension at a rate that maintains the reaction temperature

below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and then stirred for an additional 12-24 hours. Reaction progress can be monitored by thin-

layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water,

followed by a 15% aqueous sodium hydroxide solution, and then water again, while cooling

the flask in an ice bath.

The resulting precipitate is removed by filtration, and the filter cake is washed with diethyl

ether.

The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure.

The crude 1-Methyl-1-propylhydrazine is then purified by fractional distillation under

reduced pressure.
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Logical Workflow for Synthesis:

Synthesis of 1-Methyl-1-propylhydrazine

N-Nitroso-N-methylpropylamine

Reduction Reaction

LiAlH4 in dry ether/THF

Aqueous Workup Distillation 1-Methyl-1-propylhydrazine

Potential MAO Inhibition Pathway

Monoamine Oxidase (MAO)

Inactive Metabolites

Dopamine, Serotonin,
Norepinephrine

Metabolism

1-Methyl-1-propylhydrazine

Inhibition
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Workflow for MAO Inhibitor Screening

Synthesis and Purification
of 1-Methyl-1-propylhydrazine

In vitro MAO-A and MAO-B
Inhibition Assays

Determination of IC50 Values

Assessment of Selectivity
(MAO-A vs. MAO-B)

Cytotoxicity Assays
(e.g., MTT, LDH)

Further Mechanistic and
In vivo Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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